Cas no 2228725-39-9 (5-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-4-amine
• CAS No: 2228725-39-9
• MF: C₆H₅N₅O₃
• MW: 195.135599851608
• CID: 6425971
• PubChem ID: 165627701
• Update Time: 2025-06-08

5-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-4-amine
• 2228725-39-9
• EN300-1791131

• Inchi： 1S/C6H5N5O3/c7-3-1-9-14-6(3)5-4(11(12)13)2-8-10-5/h1-2H,7H2,(H,8,10)
• InChI Key： PYRIWADMZWELLP-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1=C(C=NN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.03923904g/mol
• Monoisotopic Mass: 195.03923904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 127Ų

Additional information on 5-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-4-amine

Introduction to 5-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-4-amine (CAS No: 2228725-39-9)

5-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex heterocyclic structure. This molecule, identified by its CAS number 2228725-39-9, has garnered attention due to its potential applications in drug development and medicinal research. The compound's unique structural features, including the presence of both nitro and oxazole functional groups, make it a versatile scaffold for designing novel therapeutic agents.

The nitro group in the 4-position of the pyrazole ring contributes to the electron-withdrawing nature of the molecule, which can influence its reactivity and binding affinity to biological targets. This feature is particularly relevant in the design of molecules that require specific interactions with enzymes or receptors. On the other hand, the oxazole ring introduces a further layer of complexity, offering multiple sites for functionalization and interaction with biological systems.

In recent years, there has been a growing interest in heterocyclic compounds for their role in pharmaceutical development. The combination of pyrazole and oxazole moieties in 5-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-4-amine makes it an attractive candidate for further investigation. Researchers have been exploring its potential as a precursor for synthesizing more complex molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging this similarity, scientists can use 5-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-4-amine as a starting point to develop new drugs that target specific diseases. For instance, studies have shown that nitro-substituted pyrazoles can exhibit anti-inflammatory and antimicrobial properties, making them valuable in the treatment of various conditions.

The synthesis of 5-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-4-amine involves multiple steps, each requiring precise control to ensure high yield and purity. The process typically begins with the preparation of the nitro-substituted pyrazole core, followed by its reaction with appropriate reagents to introduce the oxazole moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 5-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-4-am ine. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are particularly valuable in predicting the pharmacokinetic properties of new drug candidates before they enter preclinical testing.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are investigating its use in materials science and agrochemicals due to its unique chemical properties. For example, derivatives of 5-(4-nitro-1H-pyrazol -3 -yl)-1,2 -oxazol -4 -amine have shown promise as catalysts or intermediates in organic synthesis.

In conclusion, 5-(4-nitro -1H -pyrazol -3 -yl) -1 ,2 -oxazol -4 -amine (CAS No: 2228725 -39 -9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its complex structure and diverse functional groups make it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing various medical challenges.